Cas no 105-09-9 (1,4-Benzenedimethanethiol)

• Product Name: 1,4-Benzenedimethanethiol
• CAS No: 105-09-9
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• MDL: MFCD00004872
• CID: 35312
• PubChem ID: 24848812
• Update Time: 2024-11-03

1,4-Benzenedimethanethiol Chemical and Physical Properties

Names and Identifiers

• 1,4-benzenedimethanethiol
• p-xylene-alpha,alpha-dithiol
• 1,4-Bis(mercaptomethyl)benzene
• p-Xylene-a.a'-dithiol
• [4-(sulfanylmethyl)phenyl]methanethiol
• α,α'-Dimercapto-p-xylene
• P-Xylene Dithiol
• P-XYLYLENEDITHIOL
• 1,4-BENZENEDIMETHANE
• P-XYLENE-A,A'-DITHIOL
• 1,4-Benzene dimathanethiol
• 1,4-phenylenediMethanethiol
• 1,4-Benzenebis(methanethiol)
• alpha,alpha'-p-Xylenedithiol
• p-Xylene-alpha,alpha'-dithiol
• 1,4-Benzene dimethanethiol
• .alpha.,.alpha.'-p-Xylenedithiol
• K48UBZ9IMD
• IYPNRTQAOXLCQW-UHFFFAOYSA-N
• p-Xylene-.alpha.,.alpha.'-dithiol
• PubChem6840
• NCIOpen2_000587
• KSC175G3H
• Jsp
• 1,4-XYLYLENEDITHIOL
• AKOS015897641
• .ALPHA.,.ALPHA.'-DIMERCAPTO-P-XYLENE
• 10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.1
• SCHEMBL127369
• DTXSID1059313
• T70041
• 1,4-Benzenedimethanethiol, 98%
• J-503964
• EINECS 203-269-4
• UNII-K48UBZ9IMD
• NSC-72094
• 4-(Sulfanylmethyl)benzyl hydrosulfide #
• 1,4-bis(mercaptomethyl)-benzene
• alpha,alpha'-Dimercapto-p-xylene
• B1521
• NSC72094
• 3-Oxo-3-(3-trifluoromethylphenyl)propionicacidethylester
• Q63408976
• MFCD00004872
• 10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N
• AS-58454
• NS00023349
• doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N
• doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.1
• AC-16428
• A801150
• NSC 72094
• 105-09-9
• FT-0606761
• doi:10.14272/IYPNRTQAOXLCQW-UHFFFAOYSA-N.2
• 1,4-Benzenedimethanethiol

• MDL： MFCD00004872
• Inchi： 1S/C8H10S2/c9-5-7-1-2-8(6-10)4-3-7/h1-4,9-10H,5-6H2
• InChI Key： IYPNRTQAOXLCQW-UHFFFAOYSA-N
• SMILES： SCC1C=CC(CS)=CC=1

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.022392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Light yellow crystals.
• Density: 1.1604 (rough estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 156°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6210 (estimate)
• PSA: 77.60000
• LogP: 2.54620
• Solubility: Not determined

1,4-Benzenedimethanethiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates